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Compound of Interest

Compound Name: Einecs 287-139-2

Cat. No.: B15186718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal procedures for Einecs
287-139-2, a C10-C13 alkylbenzene sulfonic acid. Adherence to these protocols is crucial for

ensuring laboratory safety and environmental protection. This substance is a corrosive and

hazardous material, and all handling and disposal steps should be performed with the

appropriate personal protective equipment (PPE) and in a well-ventilated area, preferably a

fume hood.

Immediate Safety and Handling Precautions
Einecs 287-139-2 is a strong acid that can cause severe skin burns and eye damage. It is also

harmful if swallowed and is toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile or

neoprene), safety goggles, and a lab coat when handling this substance. In the event of a

spill or when working with large quantities, a face shield and respiratory protection may be

necessary.

Spill Cleanup: In case of a spill, contain the material using an inert absorbent such as sand

or vermiculite. Do not use combustible materials like sawdust. The absorbed material should

be collected into a clearly labeled, compatible container for disposal. Prevent the spill from

entering drains or waterways.
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Disposal Plan: Neutralization
The primary method for the safe disposal of Einecs 287-139-2 is through neutralization with a

suitable base. This process converts the corrosive acid into a more neutral salt, which can then

be disposed of in accordance with local, state, and federal regulations. Sodium carbonate

(soda ash) is a commonly recommended and effective neutralizing agent.

For accurate neutralization, it is essential to understand the stoichiometry of the reaction. The

following table provides the necessary data for calculating the required amount of sodium

carbonate.

Parameter Value Source

Average Molecular Weight of

C10-C13 Alkylbenzene

Sulfonic Acid

~318 g/mol
Estimated based on the

sodium salt

Molecular Weight of Sodium

Carbonate (Na₂CO₃)
105.99 g/mol PubChem

Stoichiometric Ratio

(Acid:Base)
2:1 Balanced Chemical Equation

Experimental Protocol: Laboratory-Scale
Neutralization
This protocol details the step-by-step procedure for neutralizing a small quantity (e.g., 100 mL)

of C10-C13 alkylbenzene sulfonic acid in a laboratory setting.

Materials:

C10-C13 alkylbenzene sulfonic acid (Einecs 287-139-2)

Sodium Carbonate (Na₂CO₃), powder

Large beaker (at least 10 times the volume of the acid)

Stir plate and stir bar
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pH meter or pH strips

Deionized water

Appropriate PPE (gloves, goggles, lab coat)

Procedure:

Preparation: In a well-ventilated fume hood, place the large beaker on a stir plate. Add a

volume of deionized water that is at least five times the volume of the acid to be neutralized.

For example, for 100 mL of acid, add at least 500 mL of water. This will help to dissipate the

heat generated during neutralization.

Stoichiometric Calculation: Calculate the mass of sodium carbonate required for

neutralization using the following formula, based on the balanced chemical equation: 2 R-

C₆H₄SO₃H + Na₂CO₃ → 2 R-C₆H₄SO₃Na + H₂O + CO₂[1]

Example Calculation: For 100 mL of a 96% solution of alkylbenzene sulfonic acid (density

≈ 1.04 g/mL):

Mass of acid = 100 mL * 1.04 g/mL * 0.96 = 99.84 g

Moles of acid = 99.84 g / 318 g/mol ≈ 0.314 mol

Moles of Na₂CO₃ needed = 0.314 mol acid * (1 mol Na₂CO₃ / 2 mol acid) = 0.157 mol

Mass of Na₂CO₃ = 0.157 mol * 105.99 g/mol ≈ 16.64 g

Neutralization:

Slowly and carefully add the calculated amount of sodium carbonate to the stirring water in

the beaker.

Once the sodium carbonate is dissolved, begin the slow, dropwise addition of the

alkylbenzene sulfonic acid to the sodium carbonate solution. Always add acid to base. The

reaction is exothermic and will generate heat and carbon dioxide gas, which may cause

foaming.[1] A slow addition rate is crucial to control the reaction.
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pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or

pH strips. The target pH for neutralization is between 6.0 and 8.0. If the pH is still acidic after

the initial addition of sodium carbonate, add more in small increments until the target pH is

reached.

Final Disposal: Once the solution is neutralized, it can be disposed of down the drain with

copious amounts of water, provided this is in accordance with your institution's and local

wastewater regulations. Always consult your organization's environmental health and safety

(EHS) office for final disposal guidance.

Logical Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of Einecs
287-139-2.
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Start: Have Einecs 287-139-2 for Disposal

Is it a spill?

Contain with inert absorbent
(e.g., sand, vermiculite)

Yes

Wear appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

No (Lab Waste)

Collect in a labeled,
compatible container

Perform Neutralization Protocol

Check pH (Target: 6.0-8.0)

Adjust pH with more base
if necessary

pH < 6.0

Consult EHS for final disposal
according to local regulations

pH is 6.0-8.0

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Einecs 287-139-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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